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Compound of Interest

Compound Name: Methoxymethanesulfonyl chloride

Cat. No.: B12515954

Disclaimer: The following procedures are based on available safety data for Methanesulfonyl
Chloride (MsCI). It is assumed that the disposal protocols for the closely related compound,
methoxymethanesulfonyl chloride, are comparable. However, it is imperative to consult the
specific Safety Data Sheet (SDS) for methoxymethanesulfonyl chloride and adhere to all
local, state, and federal regulations. This guide is intended for researchers, scientists, and drug
development professionals.

Proper handling and disposal of methanesulfonyl chloride are critical to ensure laboratory
safety and environmental protection. This document provides a step-by-step guide for its safe
disposal, alongside essential safety information.

Immediate Safety and Handling Precautions

Methanesulfonyl chloride is a corrosive and toxic substance that can cause severe burns and is
fatal if inhaled.[1][2] Always handle this chemical in a well-ventilated area or under a chemical
fume hood.[1][3] Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).[3]
o Eye Protection: Safety goggles and a face shield.[3]

e Body Protection: A chemical-resistant lab coat or apron.[3]
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» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[4]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for methanesulfonyl

chloride.

Property Value Source
LD50 Oral (Rat) 250 mg/kg [1][2]
LD50 Dermal (Rabbit) 200 - 2000 mg/kg [1]
LC50 Inhalation (Rat) 111.7 mg/ms3 (4 h) [1]
Boiling Point 161°C (literature) [2]
Melting Point -32°C [2]
Flash Point >110°C [2]
Specific Gravity ~1.480 [1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of methanesulfonyl chloride
waste.

Neutralization of Small Quantities of Uncontaminated
Methanesulfonyl Chloride

For small amounts of uncontaminated methanesulfonyl chloride, a careful neutralization
process can be performed. This should only be carried out by trained personnel in a controlled
environment.

Methodology:
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e Preparation: Work in a chemical fume hood. Prepare a large container of a basic solution,
such as 5% sodium bicarbonate or a dilute solution of sodium hydroxide. Place the container
in an ice bath to manage the exothermic reaction.

o Slow Addition: Slowly and carefully add the methanesulfonyl chloride to the basic solution
with constant stirring. The reaction is exothermic and will release corrosive fumes. Do not
add the base to the sulfonyl chloride.

e Monitoring: Monitor the pH of the solution to ensure it remains basic throughout the addition.

o Final Disposal: Once the reaction is complete and the solution is neutralized, it can be
disposed of down the drain with copious amounts of water, in accordance with local
regulations.

Disposal of Contaminated Methanesulfonyl Chloride and
Spill Residues

Contaminated methanesulfonyl chloride, or materials used to clean up spills, must be treated
as hazardous waste.

Methodology:

» Containment: In the event of a spill, evacuate the area and ensure proper ventilation.[3][5]
Absorb the spill with an inert, non-combustible material such as sand, earth, diatomaceous
earth, or vermiculite.[2][3][5] Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material and place it into a suitable, sealable, and
properly labeled hazardous waste container.[5]

o Decontamination: Decontaminate the spill area with a suitable neutralizing agent, such as a
sodium bicarbonate solution.[3]

» Waste Disposal: The sealed container of hazardous waste must be disposed of through an
approved waste disposal plant.[4] Do not mix with other waste. Uncleaned containers should
be treated as the product itself.

Logical Workflow for Methanesulfonyl Chloride Disposal
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Methanesulfonyl Chloride Disposal Workflow

Start: Identify MsCl Waste

Is the waste contaminated?

Neutralize with a basic solution Absorb with inert material
(e.g., 5% Sodium Bicarbonate) (e.g., sand, vermiculite)

Collect in a sealed, labeled
hazardous waste container

Dispose down drain with copious water Dispose via approved
(per local regulations) hazardous waste facility

End of Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of methanesulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12515954#methoxymethanesulfonyl-chloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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